Cas no 2135948-47-7 (1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]-)

• Product Name: 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]-
• CAS No: 2135948-47-7
• MF: C₄₂H₅₂N₂
• MW: 584.875691413879
• CID: 5193812
• Update Time: 2025-06-13

1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]-

• Inchi： 1S/C42H52N2/c1-23(2)31-19-33(25(5)6)39(34(20-31)26(7)8)37-17-15-29-13-14-30-16-18-38(44-42(30)41(29)43-37)40-35(27(9)10)21-32(24(3)4)22-36(40)28(11)12/h13-28H,1-12H3
• InChI Key： RYTIKMDHRGSDGD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C3C=2N=C(C2=C(C(C)C)C=C(C(C)C)C=C2C(C)C)C=C3)C=CC=1C1=C(C(C)C)C=C(C(C)C)C=C1C(C)C

Additional information on 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]-

Introduction to 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl] and Its Applications in Modern Chemical Biology

1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl] (CAS No. 2135948-47-7) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the phenanthroline family, which is well-known for its versatile applications in coordination chemistry, catalysis, and bioimaging. The introduction of bulky tert-butyl groups at the 2 and 6 positions of the phenyl rings in this derivative enhances its solubility and stability, making it an attractive candidate for various biochemical applications.

The structure of 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl] features a central phenanthroline core flanked by two phenyl groups substituted with multiple tert-butyl groups. This arrangement not only imparts steric hindrance but also influences its electronic properties, making it an effective ligand in coordination chemistry. The compound’s ability to form stable complexes with metal ions has been widely explored in catalytic systems and as probes for bioimaging applications.

In recent years, the study of metalloproteins and metalloenzymes has seen remarkable advancements due to the development of novel ligands like 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl]. These ligands can selectively bind to specific metal ions, facilitating the design of highly efficient catalysts and sensors. For instance, complexes formed with ruthenium or osmium have been reported to exhibit exceptional catalytic activity in oxidation reactions, which are crucial in synthetic organic chemistry and industrial processes.

One of the most compelling applications of this compound is in bioimaging, particularly in fluorescence microscopy. The phenanthroline moiety acts as a chromophore that can be excited by specific wavelengths of light and emit fluorescence upon binding to metal ions within biological systems. This property has been exploited to develop probes for tracking metal ion dynamics in living cells. For example, studies have demonstrated the use of 1,10-Phenanthroline-based probes to monitor copper homeostasis in neurons, providing insights into neurological disorders associated with copper dysregulation.

The stability of 1,10-Phenanthroline, 2,9-bis[2,4,6-tris(1-methylethyl)phenyl] under various environmental conditions has also been a subject of extensive research. The bulky tert-butyl groups not only enhance solubility but also protect the core phenanthroline ring from degradation under harsh conditions. This stability has made it a preferred choice for long-term studies involving metal ion complexes in both aqueous and organic environments.

Recent advancements in medicinal chemistry have highlighted the potential of 1,10-Phenanthroline derivatives as therapeutic agents. The ability of these compounds to form stable complexes with biologically relevant metal ions has led to their investigation as potential treatments for metal-related diseases such as Wilson’s disease and Alzheimer’s disease. In these contexts, the compound’s ability to selectively chelate copper or other metals can help mitigate their toxic effects by sequestering them within cells or tissues.

The synthesis of 1,10-Phenanthroline derivatives has also seen significant improvements over the years. Modern synthetic methodologies have enabled the efficient preparation of complex structures with high purity and yield. These advancements have not only facilitated research but also opened up new avenues for industrial applications. For instance，the development of scalable synthetic routes has made it possible to produce large quantities of these compounds for use in pharmaceuticals and materials science.

In conclusion,1 ,10 - Phenanthroline , 2 ,9 - bis [ 2 ,4 ,6 - tris ( 1 - methylethyl ) phenyl ] (CAS No. 2135948-47-7) is a versatile compound with broad applications in chemical biology and beyond. Its unique structure and functional properties make it an invaluable tool for researchers studying coordination chemistry、catalysis、bioimaging，and medicinal chemistry。As research continues，the potential uses for this compound are expected to expand，further solidifying its importance in modern science。